Cas no 54139-59-2 (2-[bis(2-chloroethyl)amino]-N,N-dimethylethanesulfonamide hydrochloride (1:1))

• Product Name: 2-[bis(2-chloroethyl)amino]-N,N-dimethylethanesulfonamide hydrochloride (1:1)
• CAS No: 54139-59-2
• MF: C₈H₁₉Cl₃N₂O₂S
• MW: 313.672658205032
• CID: 1589767
• PubChem ID: 150261
• Update Time: 2025-04-21

2-[bis(2-chloroethyl)amino]-N,N-dimethylethanesulfonamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-[bis(2-chloroethyl)amino]-N,N-dimethylethanesulfonamide hydrochloride (1:1)
• 2-(Bis(2-chloroethyl)amino)-N,N-dimethylethanesulfonamide monohydrochloride
• Ethanesulfonamide, 2-(bis(2-chloroethyl)amino)-N,N-dimethyl-, monohydrochloride
• 2-[bis(2-chloroethyl)amino]-N,N-dimethylethanesulfonamide,hydrochloride
• 54139-59-2
• DTXSID40202485

• Inchi： 1S/C8H18Cl2N2O2S.ClH/c1-11(2)15(13,14)8-7-12(5-3-9)6-4-10;/h3-8H2,1-2H3;1H
• InChI Key： AUMQSQZDYJAVBN-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)CCS(N(C)C)(=O)=O.Cl

Computed Properties

• Exact Mass: 312.02357
• Monoisotopic Mass: 312.023282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62